Cas no 68438-26-6 (5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester)

• Product name: 5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester
• CAS No: 68438-26-6
• MF: C₁₁H₉NO₂S
• MW: 219.25966
• CID: 393181
• PubChem ID: 13723255

5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester
• methyl 3-phenyl-1,2-thiazole-5-carboxylate
• SCHEMBL15559606
• 68438-26-6
• DTXSID80547660

• Inchi： InChI=1S/C11H9NO2S/c1-14-11(13)10-7-9(12-15-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： DZDLNWXLSZYYIW-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=NS1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 219.03547
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives